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Compound of Interest

Compound Name: 1-Chloro-1-iodoethane
CAS No.: 594-00-3
Cat. No.: B1610347
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the chiral
haloalkane, 1-chloro-1-iodoethane. The information presented herein is essential for the
characterization and analysis of this compound in research and development settings. This
document details nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry
(MS) data, alongside the experimental protocols for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 1-chloro-1-iodoethane. Due to
the limited availability of experimentally derived spectra in public databases, some of the data
presented is based on predictive models and analysis of structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR Data
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The proton NMR spectrum of 1-chloro-1-iodoethane is characterized by a quartet and a
doublet, arising from the spin-spin coupling between the methine and methyl protons.

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

5.900[1] Quartet (q) 6.5[1] CH

2.458[1] Doublet (d) 6.5[1] CHs

13C NMR Data (Predicted)

Experimental 3C NMR data for 1-chloro-1-iodoethane is not readily available. The following
are predicted chemical shifts based on the analysis of similar halogenated alkanes. The
electronegativity of the chlorine and iodine atoms significantly influences the chemical shifts of

the adjacent carbon atoms.

Predicted Chemical Shift (8) ppm Assighment
~20-30 CH
~25-35 CHs

Infrared (IR) Spectroscopy (Predicted)

An experimental IR spectrum for 1-chloro-1-iodoethane is available on platforms such as
SpectraBase, though access to the full spectrum may require a subscription.[2] Based on the
functional groups present, the following are the expected characteristic infrared absorption

bands.
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Wavenumber (cm~?) Bond Vibration
2950-3000 C-H stretch

1450-1470 C-H bend (asymmetrical)
1370-1390 C-H bend (symmetrical)
600-800 C-Cl stretch

500-600 C-I stretch

Mass Spectrometry (MS) (Predicted)

The mass spectrum of 1-chloro-1-iodoethane is expected to show a molecular ion peak and
characteristic fragmentation patterns resulting from the cleavage of the carbon-halogen and
carbon-carbon bonds. The presence of chlorine (3°Cl and 3’Cl isotopes in an approximate 3:1

ratio) will result in isotopic peaks for chlorine-containing fragments.

m/z Proposed Fragment
190/192 [CH3CHCII]* (Molecular lon)
155 [CHsCHI]*

63/65 [CHsCHCI]*

127 [+

29 [CH3CHz]*

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

o Asample of 5-10 mg of 1-chloro-1-iodoethane is dissolved in approximately 0.5-0.7 mL of a
deuterated solvent (e.g., chloroform-d, CDCls).
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e The solution is transferred to a 5 mm NMR tube.

1H NMR Spectroscopy:

e Instrument: A 300 MHz or higher field NMR spectrometer.

e Parameters:

[e]

Pulse sequence: Standard single-pulse experiment.

o

Number of scans: 8-16.

[¢]

Relaxation delay: 1-5 seconds.

[e]

Spectral width: 0-10 ppm.

[e]

Temperature: 298 K.

e Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-
corrected, and baseline-corrected. Chemical shifts are referenced to tetramethylsilane (TMS)
at 0 ppm.

13C NMR Spectroscopy:
e Instrument: A 75 MHz or higher field NMR spectrometer.

e Parameters:

[¢]

Pulse sequence: Proton-decoupled single-pulse experiment.

[e]

Number of scans: 1024 or more, depending on sample concentration.

o

Relaxation delay: 2-5 seconds.

[¢]

Spectral width: 0-220 ppm.

e Processing: Similar to *H NMR, the FID is processed, and chemical shifts are referenced to
TMS.
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Infrared (IR) Spectroscopy

Sample Preparation:
e As 1-chloro-1-iodoethane is a liquid at room temperature, a neat sample can be analyzed.

e Adrop of the neat liquid is placed between two potassium bromide (KBr) or sodium chloride
(NaCl) salt plates to create a thin film.

FTIR Spectroscopy:
e Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.
e Parameters:
o Spectral range: 4000-400 cm™1,
o Resolution: 4 cm~2.
o Number of scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

e Analysis: A background spectrum of the clean salt plates is recorded and subtracted from the
sample spectrum. The resulting transmittance or absorbance spectrum is then analyzed for
characteristic absorption bands.

Mass Spectrometry (MS)

Sample Introduction:

o Adilute solution of 1-chloro-1-iodoethane in a volatile solvent (e.g., methanol or
dichloromethane) is prepared.

o The sample is introduced into the mass spectrometer via direct injection or through a gas
chromatograph (GC-MS).

Electron lonization Mass Spectrometry (EI-MS):

e Instrument: A mass spectrometer equipped with an electron ionization source.
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e Parameters:

o lonization energy: 70 eV.

o Source temperature: 200-250 °C.

o Mass range: m/z 10-300.

e Analysis: The instrument is calibrated using a standard compound (e.qg.,

perfluorotributylamine). The resulting mass spectrum is analyzed to identify the molecular ion

and major fragment ions.

Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis of 1-chloro-

1-iodoethane.
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Caption: Workflow of Spectroscopic Analysis.
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Caption: Relationship between Molecular Structure and Spectroscopic Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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